1-N,4-N-bis[4-(N,N'-dimethylcarbamimidoyl)phenyl]-1-N',4-N'-dimethylbenzene-1,4-dicarboximidamide;hydrochloride

• CAS No.: 13725-66-1
• Molecular Formula: C28H35ClN8
• Molecular Weight: 519.1 g/mol
• IUPAC Name: 1-N,4-N-bis[4-(N,N'-dimethylcarbamimidoyl)phenyl]-1-N',4-N'-dimethylbenzene-1,4-dicarboximidamide;hydrochloride
• InChI: InChI=1S/C28H34N8.ClH/c1-29-25(30-2)19-11-15-23(16-12-19)35-27(33-5)21-7-9-22(10-8-21)28(34-6)36-24-17-13-20(14-18-24)26(31-3)32-4;/h7-18H,1-6H3,(H,29,30)(H,31,32)(H,33,35)(H,34,36);1H
• InChI Key: XLFSEXSQOVBZRP-UHFFFAOYSA-N
• Canonical SMILES: CNC(=NC)C1=CC=C(C=C1)NC(=NC)C2=CC=C(C=C2)C(=NC)NC3=CC=C(C=C3)C(=NC)NC.Cl

Description

1-N,4-N-bis[4-(N,N’-dimethylcarbamimidoyl)phenyl]-1-N’,4-N’-dimethylbenzene-1,4-dicarboximidamide;hydrochloride is a complex organic compound with a molecular structure that includes 70 atoms, comprising 34 hydrogen atoms, 28 carbon atoms, and 8 nitrogen atoms

Preparation Methods

The synthesis of 1-N,4-N-bis[4-(N,N’-dimethylcarbamimidoyl)phenyl]-1-N’,4-N’-dimethylbenzene-1,4-dicarboximidamide;hydrochloride involves several steps. The synthetic route typically includes the reaction of dimethylcarbamimidoyl chloride with a suitable benzene derivative under controlled conditions. The reaction conditions often require specific temperatures, solvents, and catalysts to ensure the desired product is obtained with high purity and yield . Industrial production methods may involve large-scale synthesis using optimized reaction conditions to maximize efficiency and minimize costs.

Chemical Reactions Analysis

This compound undergoes various types of chemical reactions, including oxidation, reduction, and substitution reactions. Common reagents used in these reactions include oxidizing agents like potassium permanganate, reducing agents such as lithium aluminum hydride, and nucleophiles for substitution reactions. The major products formed from these reactions depend on the specific reagents and conditions used. For example, oxidation may yield corresponding carboxylic acids, while reduction could produce amines .

Scientific Research Applications

1-N,4-N-bis[4-(N,N’-dimethylcarbamimidoyl)phenyl]-1-N’,4-N’-dimethylbenzene-1,4-dicarboximidamide;hydrochloride has a wide range of scientific research applications. In chemistry, it is used as a reagent in organic synthesis and as a building block for more complex molecules. In biology, it may be used in studies involving enzyme inhibition or as a probe for molecular interactions. In medicine, this compound could be explored for its potential therapeutic effects, such as its ability to interact with specific biological targets. Industrial applications may include its use in the production of advanced materials or as a component in specialized chemical processes .

Mechanism of Action

The mechanism of action of 1-N,4-N-bis[4-(N,N’-dimethylcarbamimidoyl)phenyl]-1-N’,4-N’-dimethylbenzene-1,4-dicarboximidamide;hydrochloride involves its interaction with molecular targets such as enzymes or receptors. The compound’s structure allows it to bind to specific sites on these targets, potentially inhibiting their activity or altering their function. The pathways involved in these interactions can vary depending on the specific biological context and the nature of the target molecules .

Comparison with Similar Compounds

When compared to similar compounds, 1-N,4-N-bis[4-(N,N’-dimethylcarbamimidoyl)phenyl]-1-N’,4-N’-dimethylbenzene-1,4-dicarboximidamide;hydrochloride stands out due to its unique structural features and chemical properties. Similar compounds may include other benzene derivatives with different substituents or variations in the carbamimidoyl groups.

Similar Compounds

• N1,N4-bis[4-(N,N-dimethylcarbamimidoyl)phenyl]-N1,N4-dimethylbenzene-1,4-dicarboximidamide
• N,N’-bis[4-(N,N’-dimethylcarbamimidoyl)phenyl]benzene-1,3-dicarboxamide